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Compound of Interest

Compound Name: ITH15004

Cat. No.: B15588805 Get Quote

For research use only. Not for use in diagnostic procedures.

Abstract
ITH15004 is a novel purine derivative that has been identified as a facilitator of exocytosis in

excitable cells.[1][2][3] Its mechanism of action is linked to the modulation of mitochondrial

calcium handling, making it a valuable pharmacological tool for studying the role of

mitochondria in cellular signaling and secretion.[1][2][3] This document provides an overview of

the available information on ITH15004, including its mechanism of action, experimental

protocols, and quantitative data derived from scientific literature.

Supplier and Purchasing Information
As a novel research compound, ITH15004 is not currently available from commercial chemical

suppliers. Researchers interested in obtaining this compound should refer to the primary

scientific literature for information regarding its synthesis. The key publication is:

de Pascual, R.; Calzaferri, F.; Gonzalo, P.C.; Serrano-Nieto, R.; de los Ríos, C.; García, A.G.;

Gandía, L. Novel Purine Derivative ITH15004 Facilitates Exocytosis through a Mitochondrial

Calcium-Mediated Mechanism. Int. J. Mol. Sci.2022, 23, 440.
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A formal Safety Data Sheet (SDS) for ITH15004 is not publicly available due to its status as a

non-commercial research compound. Standard laboratory safety precautions should be taken

when handling this compound. This includes the use of personal protective equipment (PPE)

such as gloves, lab coat, and safety glasses. All work should be conducted in a well-ventilated

area, preferably a chemical fume hood.

Mechanism of Action
ITH15004 facilitates exocytosis by modulating mitochondrial calcium ([Ca2+]) signaling in

response to cell depolarization.[1][2][3] In bovine chromaffin cells (BCCs), depolarization

triggers Ca2+ influx through voltage-activated calcium channels (VACCs).[1][4] This creates

high-Ca2+ microdomains near the plasma membrane, which are critical for triggering the

release of catecholamines.[1]

Mitochondria play a crucial role in shaping these Ca2+ signals by taking up Ca2+ through the

mitochondrial calcium uniporter (MCU) and releasing it back into the cytosol via the

mitochondrial Na+/Ca2+ exchanger (NNCX). ITH15004 appears to act on this mitochondrial

Ca2+ handling process, leading to an augmentation of the cytosolic Ca2+ concentration and,

consequently, an enhancement of exocytosis.[1][3]
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Caption: Proposed signaling pathway of ITH15004 in bovine chromaffin cells.

Data Presentation
Effects of ITH15004 on Catecholamine Secretion and Ion
Channel Activity
The following tables summarize the quantitative data from the study by de Pascual et al.

(2022).
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Parameter Condition Value

Enhancement of K+-evoked

Secretion

0.1 µM ITH15004 ~120% of control

1 µM ITH15004 ~150% of control

10 µM ITH15004 ~170% of control

Blockade of Ba2+ current (IBa)

through VACCs

1 µM ITH15004 ~15% blockade

1 µM ITH15004 + 1 µM ω-

conotoxin GVIA
~45% blockade

1 µM ITH15004 + 1 µM GVIA +

10 µM Nifedipine
~80% blockade

Experimental Protocols
The following protocols are based on the methodologies described in de Pascual et al. (2022).

Bovine Chromaffin Cell (BCC) Culture
Cell Source: Adrenal glands from adult cows.

Isolation: Isolate BCCs using standard methods with modifications.

Plating Density:

For secretion studies: 5 x 10^6 cells per 5 mL of DMEM in a 6 cm diameter Petri dish.

For electrophysiology (barium currents): 5 x 10^4 cells on 12 mm-diameter glass

coverslips.

For Ca2+ imaging: 2 x 10^5 cells per well in 96-well black plates.
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Culture Conditions: Maintain cells in DMEM. Experiments are typically performed 2-4 days

after plating.

Amperometric Measurement of Catecholamine Secretion
This protocol is used to measure the release of catecholamines from BCCs.

Cell Preparation: Place a coverslip with cultured BCCs in a perfusion chamber on the stage

of an inverted microscope.

Perfusion: Continuously perfuse the cells with a Krebs-HEPES solution.

Stimulation: Induce exocytosis by brief (e.g., 5 seconds) applications of a high K+ solution

(e.g., 35 mM KCl).

Detection: Position a carbon fiber electrode close to a cell to detect the oxidation of released

catecholamines. The resulting current is proportional to the amount of secreted

catecholamine.

Data Acquisition: Record the amperometric signals using appropriate hardware and

software.

Experimental Workflow for Amperometry
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Caption: Workflow for measuring catecholamine secretion using amperometry.
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Whole-Cell Patch-Clamp Electrophysiology
This protocol is used to measure the effect of ITH15004 on voltage-activated calcium channels

(VACCs).

Cell Preparation: Use BCCs cultured on glass coverslips.

Solutions:

External Solution: Contains BaCl2 (e.g., 2 mM) as the charge carrier to isolate currents

through VACCs.

Internal (Pipette) Solution: Contains Cs+ to block K+ channels.

Recording:

Establish a whole-cell patch-clamp configuration.

Hold the cell at a negative potential (e.g., -80 mV).

Apply depolarizing voltage steps (e.g., to -10 mV for 50 ms) to elicit Ba2+ currents (IBa).

Drug Application: Apply ITH15004 and other channel blockers via the perfusion system.

Data Analysis: Measure the peak amplitude of the IBa before and after drug application to

determine the extent of channel blockade.[5]

Measurement of Cytosolic Calcium ([Ca2+]c)
This protocol is used to measure changes in intracellular calcium concentration.

Cell Preparation: Plate BCCs in 96-well black plates.

Dye Loading: Load the cells with a Ca2+-sensitive fluorescent dye (e.g., Fluo-4 AM).

Measurement:

Use a fluorescence plate reader or a fluorescence microscope.
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Establish a baseline fluorescence reading.

Stimulate the cells with a high K+ solution in the presence or absence of ITH15004.

Record the change in fluorescence intensity over time, which corresponds to the change

in [Ca2+]c.

Data Analysis: Quantify the peak and duration of the Ca2+ transients.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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